2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine
Overview
Description
2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine, also known as 2C-T-7, is a synthetic psychedelic compound that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1981 and gained popularity as a recreational drug in the 1990s. However, due to its potential for adverse effects, it was eventually classified as a Schedule I controlled substance in the United States in 2004.
Mechanism of Action
The exact mechanism of action of 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine is not fully understood, but it is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. It may also affect other neurotransmitter systems, including dopamine and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine can vary depending on the dose and individual. It is known to produce psychedelic effects, including altered perception, mood, and thought processes. It may also cause physical effects such as increased heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine has been used in various laboratory experiments to study its effects on the brain and behavior. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. However, its potential for adverse effects and legal status as a controlled substance can limit its use in research.
Future Directions
There are several potential future directions for research on 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine, including further studies on its therapeutic applications, as well as investigations into its mechanism of action and potential side effects. Additionally, research could focus on developing new synthetic compounds that could be used as alternatives to 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine for research purposes.
In conclusion, 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine, or 2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine, is a synthetic psychedelic compound that has been studied for its potential therapeutic applications and effects on the brain and behavior. While it has been shown to have some potential benefits, its potential for adverse effects and legal status as a controlled substance limit its use in research. Further studies are needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine has been studied for its potential therapeutic applications in treating various mental health disorders, including depression, anxiety, and post-traumatic stress disorder. Some studies have suggested that it may have neuroprotective properties and could be useful in treating neurodegenerative diseases.
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[(2,3,4-trimethoxyphenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO4/c1-21-16-8-5-14(6-9-16)11-12-20-13-15-7-10-17(22-2)19(24-4)18(15)23-3/h5-10,20H,11-13H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIOLSXLIHIQKPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNCC2=C(C(=C(C=C2)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenyl)-N-(2,3,4-trimethoxybenzyl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-ethyl-1,3-dihydro-2H-indol-2-one](/img/structure/B4536741.png)
![2-(1-azepanyl)-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-1,3-thiazol-4(5H)-one](/img/structure/B4536748.png)
![4-methyl-N-[2-(4-morpholinyl)ethyl]-5-phenyl-2-thiophenecarboxamide](/img/structure/B4536764.png)
![N-1,3-benzodioxol-5-yl-2-({5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazol-2-yl}thio)acetamide](/img/structure/B4536766.png)
amine hydrochloride](/img/structure/B4536785.png)
![4-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 3-(4-methoxyphenyl)acrylate](/img/structure/B4536802.png)
![3-[(3-chloro-2-methylphenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one](/img/structure/B4536803.png)
![N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-[4-(trifluoromethyl)phenyl]glycinamide](/img/structure/B4536822.png)
![2-[2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-7-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine](/img/structure/B4536826.png)
![2-[(2-chlorobenzyl)thio]-4-(2-methoxyphenyl)-6-phenylnicotinonitrile](/img/structure/B4536829.png)